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Compound of Interest

Compound Name: (R)-(+)-2-Bromopropionic acid

Cat. No.: B167591 Get Quote

Essential Safety and Handling Guide for (R)-
(+)-2-Bromopropionic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling (R)-
(+)-2-Bromopropionic acid, including comprehensive operational and disposal plans. Our

goal is to furnish you with detailed, procedural guidance to ensure the safe and effective use of

this chemical in your laboratory.

Hazard Identification and Safety Precautions
(R)-(+)-2-Bromopropionic acid is a corrosive and toxic chemical that requires careful handling

to prevent serious injury.[1][2] It can cause severe burns to the skin and eyes, and is harmful if

swallowed or inhaled.[1][2] The vapors can cause chemical burns to the respiratory tract.[1]

Key Hazards:

Corrosive: Causes severe skin and eye burns.[1][2]

Toxic: Harmful if swallowed, inhaled, or absorbed through the skin.[1]

Irritant: Causes irritation to the respiratory tract.[1]
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Personal Protective Equipment (PPE)
When handling (R)-(+)-2-Bromopropionic acid, a comprehensive suite of personal protective

equipment is mandatory to ensure personal safety.

PPE Category Specification Rationale

Eye and Face Protection
Chemical splash goggles and

a face shield.[1]

Provides maximum protection

from splashes and vapors.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or

PVC).[1]

Protects hands from direct

contact and chemical burns.

Body Protection
Chemical-resistant apron or

lab coat.

Protects against spills and

splashes.

Respiratory Protection

Use in a well-ventilated area or

with a fume hood. If ventilation

is inadequate, a NIOSH/MSHA

approved respirator is

necessary.[1]

Prevents inhalation of

corrosive vapors.

Quantitative Data
Below is a summary of the key quantitative data for (R)-(+)-2-Bromopropionic acid.
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Property Value Source

CAS Number 10009-70-8 [2]

Molecular Formula C₃H₅BrO₂

Molecular Weight 152.97 g/mol

Appearance Colorless to yellow liquid [2]

Boiling Point 203 °C [3]

Melting Point 25 °C [3]

Flash Point 100 °C [3]

Density 1.692 g/mL at 20 °C [3]

LD50 (Oral, Rat) 323 mg/kg [4]

Operational Plan for Handling
A systematic approach is crucial for the safe handling of (R)-(+)-2-Bromopropionic acid.

Step 1: Preparation

Ensure that a safety shower and eyewash station are readily accessible.

Verify that all necessary PPE is available and in good condition.

Work in a well-ventilated area, preferably within a chemical fume hood.

Step 2: Handling

Avoid direct contact with the chemical. Use appropriate tools for transfer.

Do not eat, drink, or smoke in the handling area.

Keep the container tightly closed when not in use.

Step 3: Storage
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Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong bases and oxidizing agents.

Keep containers tightly sealed.

Disposal Plan
Proper disposal of (R)-(+)-2-Bromopropionic acid and its waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Step 1: Waste Collection

Collect all waste material, including contaminated PPE and cleaning materials, in a

designated and properly labeled hazardous waste container.

Step 2: Neutralization (for spills)

For small spills, neutralize with a suitable agent like sodium bicarbonate before absorption.

Step 3: Final Disposal

Dispose of the hazardous waste through a licensed and certified waste disposal company.

Follow all local, state, and federal regulations.

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[1]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical attention.[1]
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Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.[1]

Spill Response Workflow:
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Chemical Spill Response Workflow for (R)-(+)-2-Bromopropionic Acid

Immediate Actions

Assessment & Containment

Cleanup & Disposal

Reporting

Spill Occurs

Alert others in the area

Evacuate if necessary

Assess the spill size and risk

Don appropriate PPE

Contain the spill with absorbent material

Neutralize with sodium bicarbonate

Absorb the neutralized mixture

Collect waste in a labeled container

Decontaminate the area

Dispose of waste via certified company

Report the incident to the supervisor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling (R)-(+)-2-
Bromopropionic acid]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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